Cas no 1240481-11-1 (Methyl 4,6-dichloroquinazoline-8-carboxylate)

• Product Name: Methyl 4,6-dichloroquinazoline-8-carboxylate
• CAS No: 1240481-11-1
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 2109450
• Update Time: 2023-08-04

Methyl 4,6-dichloroquinazoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,6-dichloroquinazoline-8-carboxylate
• JLITVWGQYVGHRZ-UHFFFAOYSA-N
• Methyl 4,6-dichloroquinazoline-8-carboxylate

• Inchi： 1S/C10H6Cl2N2O2/c1-16-10(15)7-3-5(11)2-6-8(7)13-4-14-9(6)12/h2-4H,1H3
• InChI Key： JLITVWGQYVGHRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C2C(=C(N=CN=2)Cl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 52.1